N-cyclopentyl-2-methoxypyridine-3-carboxamide

• IUPAC Name: N-cyclopentyl-2-methoxypyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O2/c1-16-12-10(7-4-8-13-12)11(15)14-9-5-2-3-6-9/h4,7-9H,2-3,5-6H2,1H3,(H,14,15)
• InChI Key: OJSXSKAPBWLVAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)NC2CCCC2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-cyclopentyl-2-methoxypyridine-3-carboxamide is a chemical compound that has recently gained attention in the field of neuroscience research. This compound is a potent and selective agonist of the nociceptin/orphanin FQ peptide (NOP) receptor, which is a G-protein-coupled receptor that is widely distributed in the central nervous system. The NOP receptor has been implicated in a variety of physiological and pathological processes, including pain perception, anxiety, depression, drug addiction, and neurodegenerative disorders.

Mechanism of Action

N-cyclopentyl-2-methoxypyridine-3-carboxamide exerts its effects by selectively activating the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor, which is a G-protein-coupled receptor that is coupled to the inhibition of adenylyl cyclase and the activation of potassium channels. The activation of the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor leads to the modulation of neuronal excitability and neurotransmitter release, which in turn affects various physiological and pathological processes.
Biochemical and Physiological Effects:
N-cyclopentyl-2-methoxypyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects in animal models. For example, this compound has been shown to reduce pain sensitivity and anxiety-like behavior, as well as to improve cognitive function and motor coordination. Additionally, N-cyclopentyl-2-methoxypyridine-3-carboxamide has been shown to have neuroprotective effects, including the reduction of oxidative stress and inflammation, and the enhancement of neurotrophic factor expression.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-methoxypyridine-3-carboxamide is a useful tool for studying the role of the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor in various physiological and pathological processes. One advantage of this compound is its high selectivity and potency for the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor, which allows for specific activation of this receptor without affecting other receptors or ion channels. Additionally, N-cyclopentyl-2-methoxypyridine-3-carboxamide has good pharmacokinetic properties, including good oral bioavailability and brain penetration, which make it a useful compound for in vivo studies. However, one limitation of this compound is its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

There are many potential future directions for research on N-cyclopentyl-2-methoxypyridine-3-carboxamide and the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor. One area of interest is the development of novel N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor agonists with improved pharmacokinetic properties and therapeutic potential for the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor agonists and their effects on neuronal signaling and plasticity. Finally, the potential role of the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor in the regulation of immune function and inflammation is an area of emerging interest that warrants further investigation.

Synthesis Methods

N-cyclopentyl-2-methoxypyridine-3-carboxamide can be synthesized by a variety of methods, including the reaction of 2-methoxypyridine-3-carboxylic acid with cyclopentylmagnesium bromide, followed by the addition of acetyl chloride and subsequent deprotection of the resulting intermediate. Alternatively, the compound can be synthesized by the reaction of 2-methoxypyridine-3-carboxylic acid with cyclopentylamine, followed by the addition of acetic anhydride and subsequent deprotection of the resulting intermediate.

Scientific Research Applications

N-cyclopentyl-2-methoxypyridine-3-carboxamide has been used extensively in scientific research to investigate the role of the N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor in various physiological and pathological processes. For example, this compound has been used to study the effect of N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor activation on pain perception, anxiety, depression, and drug addiction in animal models. Additionally, N-cyclopentyl-2-methoxypyridine-3-carboxamide has been used to investigate the potential therapeutic effects of N-cyclopentyl-2-methoxypyridine-3-carboxamide receptor agonists in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.